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Introduction
1-Pentene (also known as pent-1-ene) is an alkene with the chemical formula C₅H₁₀.[1][2] It is

a colorless, volatile, and highly flammable liquid with a gasoline-like odor.[3][4] As a simple

alkene, 1-pentene serves as a fundamental building block in organic synthesis and is a

component of high-octane motor fuels.[5] This technical guide provides a comprehensive

overview of the core chemical and physical properties of 1-pentene, detailed experimental

protocols for their determination, and relevant safety information. All quantitative data is

summarized in structured tables for ease of reference and comparison.

Chemical and Physical Properties
The fundamental properties of 1-pentene are crucial for its application in various chemical

processes. These properties are summarized in the tables below.
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Property Value Source

IUPAC Name pent-1-ene [1]

Molecular Formula C₅H₁₀ [1][6]

Molecular Weight 70.13 g/mol [1][7]

CAS Number 109-67-1 [1]

Appearance Colorless liquid [3][7]

Odor Disagreeable, gasoline-like [3][7]

Physical Properties
Property Value Source

Density 0.641 g/mL at 25 °C [3][8][9]

Boiling Point 29.9-30.1 °C [3][8][9]

Melting Point -165.2 °C [1]

Vapor Pressure 635.0 mmHg at 25 °C [1]

Vapor Density 2.4 (vs air) [9][10]

Refractive Index (n₂₀/D) 1.371 [3][10]

Flash Point -20 °F (-28.9 °C) [3][4]

Autoignition Temperature 522 °F (272 °C) [9][10]

Solubility
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Solvent Solubility Source

Water Insoluble (148 mg/L at 25 °C) [1][11]

Ethanol Miscible [1][9]

Ethyl Ether Miscible [1][9]

Benzene Soluble [1][9]

Non-polar organic solvents Highly soluble [11]

Spectral Data
Spectroscopic analysis is essential for the identification and characterization of 1-pentene.

Representative spectral data are presented below.

¹H NMR Spectrum
The proton NMR spectrum of 1-pentene shows five distinct signals corresponding to the five

different chemical environments of the hydrogen atoms.[1]

¹³C NMR Spectrum
The carbon-13 NMR spectrum of 1-pentene displays five signals, indicating five unique carbon

environments in the molecule.

Mass Spectrum
The mass spectrum of 1-pentene shows a molecular ion peak (M+) at m/z = 70.[3][12]

Significant fragment ions are observed at m/z values of 55, 42, 41, and 29.[12]

Infrared (IR) Spectrum
The IR spectrum of 1-pentene exhibits characteristic absorption bands for an alkene. A key

absorption is observed around 1640 cm⁻¹ due to the C=C stretching vibration.[7] C-H

stretching vibrations of the vinyl group are typically seen around 3080 cm⁻¹.[7]

Experimental Protocols
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Detailed methodologies for determining key physical and chemical properties of 1-pentene are

provided below.

Determination of Boiling Point (Distillation Method)
This protocol outlines the determination of the boiling point of 1-pentene using simple

distillation.[13][14]

Materials:

Round-bottom flask (50 mL)

Distillation head

Condenser

Receiving flask

Thermometer (-10 to 110 °C)

Heating mantle

Boiling chips

1-Pentene (≥ 5 mL)

Procedure:

Place 10-15 mL of 1-pentene and a few boiling chips into the round-bottom flask.

Assemble the simple distillation apparatus, ensuring the thermometer bulb is positioned just

below the side arm of the distillation head.

Begin circulating cold water through the condenser.

Gently heat the flask using the heating mantle.

Record the temperature at which a steady stream of distillate is collected in the receiving

flask. This temperature is the boiling point.
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Record the ambient atmospheric pressure.
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Boiling Point Determination Workflow

Determination of Density
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This protocol describes the measurement of the density of 1-pentene.

Materials:

Pycnometer (specific gravity bottle) of known volume

Analytical balance

1-Pentene

Constant temperature water bath

Procedure:

Clean and dry the pycnometer thoroughly.

Weigh the empty, dry pycnometer on an analytical balance.

Fill the pycnometer with 1-pentene, ensuring no air bubbles are trapped.

Place the filled pycnometer in a constant temperature water bath (e.g., 25 °C) until it reaches

thermal equilibrium.

Carefully remove any excess liquid that has expanded out of the capillary.

Dry the outside of the pycnometer and weigh it.

The density is calculated by dividing the mass of the 1-pentene by the volume of the

pycnometer.

Acquisition of FTIR Spectrum
This protocol details the procedure for obtaining an FTIR spectrum of liquid 1-pentene using an

Attenuated Total Reflectance (ATR) accessory.[4]

Materials:

FTIR spectrometer with an ATR accessory
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1-Pentene

Solvent for cleaning (e.g., isopropanol)

Lint-free wipes

Procedure:

Ensure the ATR crystal is clean and dry.

Record a background spectrum of the empty, clean ATR crystal.

Place a small drop of 1-pentene onto the center of the ATR crystal.

Acquire the FTIR spectrum of the sample over the desired wavenumber range (e.g., 4000-

400 cm⁻¹).[4]

Clean the ATR crystal thoroughly with a suitable solvent and a lint-free wipe after the

measurement.
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FTIR-ATR Experimental Workflow

Acquisition of NMR Spectra
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This protocol outlines the general procedure for acquiring ¹H and ¹³C NMR spectra of 1-
pentene.

Materials:

NMR spectrometer

NMR tube (5 mm)

Deuterated solvent (e.g., CDCl₃)

1-Pentene

Pipette

Procedure:

Dissolve approximately 5-25 mg of 1-pentene in about 0.6-0.7 mL of a deuterated solvent

(e.g., CDCl₃) directly in a clean, dry NMR tube.[15]

Cap the NMR tube and gently invert it several times to ensure a homogeneous solution.

Place the NMR tube in the spectrometer's sample holder.

Acquire the ¹H and ¹³C NMR spectra according to the instrument's standard operating

procedures.

Process the acquired data (Fourier transform, phase correction, and baseline correction).

Acquisition of Mass Spectrum (GC-MS)
This protocol describes the analysis of 1-pentene using Gas Chromatography-Mass

Spectrometry (GC-MS).

Materials:

GC-MS instrument

Appropriate GC column (e.g., non-polar)
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Volatile solvent (e.g., hexane or dichloromethane)

1-Pentene

Microsyringe

Procedure:

Prepare a dilute solution of 1-pentene in a volatile solvent.

Set the GC-MS instrument parameters, including injector temperature, oven temperature

program, and mass spectrometer settings.

Inject a small volume (e.g., 1 µL) of the prepared solution into the GC inlet.

The sample is vaporized and separated on the GC column before entering the mass

spectrometer for ionization and analysis.

Acquire and process the data to obtain the mass spectrum.

Reactivity and Stability
1-Pentene is a stable compound under normal storage conditions but is highly flammable and

its vapors can form explosive mixtures with air.[3][5] It is incompatible with strong oxidizing

agents.[3][5] As an alkene, it readily undergoes addition reactions across the double bond,

such as hydrogenation to form pentane and halogenation.[11] It can also undergo

polymerization.[3]

Safety and Handling
Hazards:

Flammability: Extremely flammable liquid and vapor.[9] Vapors may travel to a source of

ignition and flash back.

Health: May cause skin and eye irritation.[16] Inhalation of high concentrations of vapor can

act as a simple asphyxiant or weak anesthetic.[4] Aspiration hazard if swallowed.[9]
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Handling and Storage:

Handle in a well-ventilated area and use personal protective equipment, including safety

glasses and gloves.[17]

Keep away from heat, sparks, open flames, and other ignition sources.[17]

Store in a tightly closed container in a cool, dry, and well-ventilated place.[7]
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Logical Relationships of 1-Pentene Properties

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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